Cas no 57282-76-5 (Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]-)

Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]- structure
57282-76-5 structure
Product Name:Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]-
CAS No:57282-76-5
MF:C13H23N3O5
MW:301.3388235569
CID:345870
PubChem ID:71444220
Update Time:2025-04-19

Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[N-(N-acetyl-L-alanyl)-L-leucyl]-
    • 2-[[(2S)-2-[[(2S)-2-acetamidopropanoyl]amino]-4-methylpentanoyl]amino]acetic acid
    • DTXSID80853011
    • 57282-76-5
    • N-Acetyl-L-alanyl-L-leucylglycine
    • Inchi: 1S/C13H23N3O5/c1-7(2)5-10(13(21)14-6-11(18)19)16-12(20)8(3)15-9(4)17/h7-8,10H,5-6H2,1-4H3,(H,14,21)(H,15,17)(H,16,20)(H,18,19)/t8-,10-/m0/s1
    • InChI Key: CBDNGKGFTXCPSO-WPRPVWTQSA-N
    • SMILES: O=C([C@H](CC(C)C)NC([C@H](C)NC(C)=O)=O)NCC(=O)O

Computed Properties

  • Exact Mass: 301.16389
  • Monoisotopic Mass: 301.16377084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 124.6
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